Cas no 1258708-82-5 (3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide)

3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide is a specialized organic compound featuring a 1,2,4-oxadiazole core substituted with a 4-chlorophenyl group and a propanamide side chain terminating in a 1-cyanocyclobutylmethyl moiety. This structure imparts unique physicochemical properties, including potential bioactivity, making it of interest in medicinal chemistry and agrochemical research. The presence of the oxadiazole ring enhances stability and binding affinity, while the chlorophenyl and cyano groups contribute to selective interactions with biological targets. Its well-defined synthetic route allows for high purity and reproducibility, supporting its use in structure-activity relationship studies. The compound’s modular design also facilitates further derivatization for tailored applications.
3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide structure
1258708-82-5 structure
Product Name:3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide
CAS No:1258708-82-5
MF:C17H17ClN4O2
MW:344.795482397079
CID:5920799
PubChem ID:51094679
Update Time:2025-06-30

3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Z878670200
    • 1258708-82-5
    • EN300-26681229
    • AKOS034649289
    • 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide
    • Inchi: 1S/C17H17ClN4O2/c1-22(17(11-19)9-2-10-17)15(23)8-7-14-20-16(21-24-14)12-3-5-13(18)6-4-12/h3-6H,2,7-10H2,1H3
    • InChI Key: YUNFIMUNCIKVKC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NOC(CCC(N(C)C2(C#N)CCC2)=O)=N1

Computed Properties

  • Exact Mass: 344.1040035g/mol
  • Monoisotopic Mass: 344.1040035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83Ų

3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26681229-0.05g
3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide
1258708-82-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide

3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide (CAS No. 1258708-82-5): An Overview

3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide (CAS No. 1258708-82-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide is characterized by a central oxadiazole ring substituted with a 4-chlorophenyl group and a cyanocyclobutyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the pharmacological potential of 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide. One of the key areas of interest is its anti-inflammatory activity. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide has also demonstrated significant antimicrobial activity. Research has indicated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections, a growing global health concern.

In the realm of cancer research, 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide has shown promising anticancer activity. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The structural diversity and functional versatility of oxadiazoles have made them an attractive scaffold for drug discovery and development. The presence of the cyanocyclobutyl group in 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide adds an additional layer of complexity and potential for optimizing its pharmacological properties. This group can influence the compound's solubility, metabolic stability, and binding affinity to target proteins.

In addition to its biological activities, the synthesis of 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide has been extensively studied. Various synthetic routes have been developed to efficiently produce this compound with high yields and purity. These synthetic methods often involve multi-step reactions that include the formation of the central oxadiazole ring and subsequent functionalization with the desired substituents.

The safety profile of 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide (CAS No. 1258708-82-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting area of research for developing new therapeutic agents to address unmet medical needs. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds great promise for advancing the field of drug discovery and development.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent